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Compound of Interest

Compound Name: Triglyme

Cat. No.: B029127 Get Quote

An In-depth Technical Guide to Triglyme (CAS Number 112-49-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethylene glycol dimethyl ether,

commonly known as Triglyme. With the CAS number 112-49-2, this high-boiling point solvent

is utilized in a variety of applications, including organic synthesis, battery technology, and

pharmaceutical formulations. This document compiles essential technical data, safety

information, and insights into its experimental applications.

Core Technical Data
The physical and chemical properties of Triglyme are summarized below, offering a clear

reference for experimental planning and execution.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₈H₁₈O₄

Molecular Weight 178.23 g/mol

Appearance Clear, colorless liquid

Odor Mild ethereal odor

Melting Point -45 °C (-49 °F)

Boiling Point
216 °C (420.8 °F) at 760

mmHg

Flash Point 111 °C (232 °F) - closed cup

Density 0.986 g/cm³ at 20 °C

Vapor Pressure 1.2 mbar at 20 °C

Vapor Density >4.7 (vs air)

Solubility Miscible with water

log Pow (Octanol/Water

Partition Coefficient)
-0.52 at 23 °C

Autoignition Temperature 190 °C (374 °F)

Viscosity

2.21 mm²/s (kinematic at

20°C); 2.181 mPa·s (dynamic

at 20°C)

Hazard and Safety Information
Triglyme is classified as a hazardous substance and requires careful handling. Key hazard

classifications include Reproductive Toxicity Category 1B. It is suspected of damaging fertility

and may harm an unborn child.
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Hazard Information Details Source(s)

GHS Pictograms Health hazard

Signal Word Danger

Hazard Statements

H360Df: May damage the

unborn child. Suspected of

damaging fertility.

Precautionary Statements
P201, P202, P280,

P308+P313, P405, P501

Incompatibilities
Strong oxidizing agents, strong

acids.

Hazardous Reactions

May form explosive peroxides

upon prolonged exposure to

air and light.

Experimental Applications and Protocols
Triglyme's utility as a solvent is demonstrated in various scientific domains. While detailed,

step-by-step protocols are often proprietary or specific to a particular research setup, this

section outlines the general methodologies found in the literature.

Role in Organic Synthesis
Triglyme serves as a high-boiling point solvent for various organic reactions, including

Grignard reactions and Suzuki couplings, where its ability to solvate cations and its thermal

stability are advantageous.

General Protocol Considerations for Grignard Reactions:

Anhydrous Conditions: All glassware must be thoroughly dried to prevent the quenching of

the Grignard reagent.

Inert Atmosphere: Reactions are typically conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent reaction with atmospheric moisture and oxygen.
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Initiation: Gentle heating or the addition of a small crystal of iodine may be necessary to

initiate the reaction between magnesium and the organic halide.

Reaction Control: The addition of reactants is often performed dropwise to control the

exothermic reaction.

General Protocol Considerations for Suzuki Couplings:

Catalyst System: A palladium catalyst and a suitable ligand are essential for the reaction.

Base: A base is required to activate the boronic acid derivative.

Inert Atmosphere: The reaction is typically carried out under an inert atmosphere to protect

the catalyst from oxidation.

Application in Battery Research
Triglyme is investigated as a component of electrolytes in next-generation lithium batteries,

such as lithium-sulfur (Li-S) batteries, due to its electrochemical stability and low volatility.

Example Experimental Protocol: Preparation of a Triglyme-Based Electrolyte for Li-S Batteries

Materials: Triglyme (solvent), Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI; salt),

Lithium Nitrate (LiNO₃; additive).

Procedure:

Inside an argon-filled glovebox, dissolve the desired concentration of LiTFSI and LiNO₃ in

Triglyme.

Stir the solution until all salts are completely dissolved.

The resulting electrolyte is then ready to be incorporated into a battery cell for

electrochemical testing.

Use in Reproductive Toxicity Studies
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Triglyme has been the subject of reproductive and developmental toxicity studies in animal

models. These studies are crucial for understanding its potential risks to human health.

Example Experimental Design: Developmental Toxicity Study in Mice

Animal Model: Timed-pregnant CD-1 mice.

Dosing: Triglyme is administered by gavage at various concentrations (e.g., 0, 250, 500, or

1000 mg/kg/day) during the period of major organogenesis (gestational days 6-15).

Monitoring: Maternal body weight, clinical signs of toxicity, and food/water consumption are

monitored daily.

Endpoint Analysis: At the end of the gestation period, dams are euthanized, and uterine

contents are examined. Fetuses are weighed and examined for external, visceral, and

skeletal malformations.

Visualizing Workflows and Hazard Relationships
The following diagrams, created using the DOT language, illustrate key workflows and logical

relationships pertaining to the safe handling and hazards of Triglyme.

Safe Handling Workflow
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Safe Handling Workflow for Triglyme

Preparation

Handling

Storage

Disposal

Obtain and read
SDS and all safety

instructions

Ensure adequate
ventilation (fume hood)

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Dispense Triglyme
in a well-ventilated area

Avoid contact with
skin, eyes, and clothing

Keep away from
ignition sources and

incompatible materials

Ground containers to
prevent static discharge

Store in a cool,
dry, well-ventilated area

Keep container
tightly closed

Store locked up and
away from incompatible

materials

Check for peroxide
formation periodically

Dispose of contents/
container in accordance

with local/regional/
national/international

regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triglyme from preparation to disposal.
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Hazard Classification and Effects

Triglyme Hazard Classification and Potential Effects

Health Hazards Physical Hazards Routes of Exposure & Symptoms

Triglyme
(CAS 112-49-2)

Reproductive Toxicity
(Category 1B)

May Form
Explosive Peroxides Inhalation Ingestion Skin/Eye Contact

Suspected of
Damaging Fertility

May Damage the
Unborn Child

Abdominal pain, nausea,
vomiting, coughing Irritation of skin and eyes

Click to download full resolution via product page

Caption: Logical relationship of Triglyme's hazard classifications and effects.

Conclusion
Triglyme is a versatile solvent with significant applications in research and development. Its

unique properties necessitate a thorough understanding of its technical data and strict

adherence to safety protocols. While this guide provides a comprehensive summary of publicly

available information, researchers should always consult the latest Safety Data Sheet (SDS)

and relevant literature before use. The provided visualizations offer a clear guide to safe

handling and an understanding of the associated hazards.

To cite this document: BenchChem. [Triglyme CAS number 112-49-2 technical data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029127#triglyme-cas-number-112-49-2-technical-
data-sheet]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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